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Compound of Interest

Compound Name: Lithium dicyclohexylamide

Cat. No.: B1589649 Get Quote

An In-depth Technical Guide to Lithium
Dicyclohexylamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties,

synthesis, handling, and applications of Lithium dicyclohexylamide (LDA). The information is

intended for professionals in research and development who utilize strong, non-nucleophilic

bases in organic synthesis.

Core Properties of Lithium Dicyclohexylamide
Lithium dicyclohexylamide, with the formula (C₆H₁₁)₂NLi, is a potent, sterically hindered,

non-nucleophilic base.[1] Its bulky dicyclohexyl groups make it highly selective for proton

abstraction over nucleophilic attack, a valuable characteristic in complex organic synthesis.[1]

The fundamental properties of Lithium dicyclohexylamide are summarized in the table below

for quick reference.
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Property Value Source(s)

Molecular Formula C₁₂H₂₂LiN [2][3][4]

Molecular Weight 187.25 g/mol [3][4][5]

CAS Number 4111-55-1 [1][2][4][5]

EC Number 223-894-6 [2][5]

Appearance Solid [6]

Solubility

Soluble in THF; Partially

soluble in benzene and

hexanes.

[1][3][7]

InChI Key
HTZGVHYSMVGNOV-

UHFFFAOYSA-N
[1][6]

Reactivity and Solution Behavior
The primary utility of Lithium dicyclohexylamide lies in its function as a strong, sterically

demanding base.[1] This characteristic is a direct result of the two bulky cyclohexyl groups

shielding the nitrogen atom, which minimizes its propensity to act as a nucleophile.[1]

Key Aspects of Reactivity:

Proton Abstraction: Its main mechanism of action is the deprotonation of weakly acidic

substrates to generate reactive intermediates.[1] It is particularly effective for the

regioselective formation of kinetic enolates from ketones and esters.[1]

Aggregation: In solution, particularly in ethereal solvents like tetrahydrofuran (THF), LDA

does not exist as a simple monomer. Spectroscopic studies, including ⁶Li and ¹⁵N NMR,

have shown that it predominantly exists as a cyclic dimer.[1] This aggregation state can

influence its reactivity and stability.[1]

Stability: LDA is highly sensitive to air and moisture and will decompose rapidly upon

exposure.[1] It must be handled under an inert atmosphere (e.g., nitrogen or argon).[1] While
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soluble in THF, prolonged storage in this solvent can lead to decomposition.[1] Stability is

enhanced at lower temperatures.[1]

Experimental Protocols
The successful use of Lithium dicyclohexylamide is critically dependent on proper

preparation and handling techniques due to its reactive and unstable nature.

The most common method for preparing LDA in a laboratory setting is the deprotonation of

dicyclohexylamine with an organolithium reagent, typically n-butyllithium (n-BuLi).[1][3]

Detailed Methodology:

Apparatus Setup: An oven-dried, round-bottomed flask equipped with a magnetic stir bar and

a nitrogen or argon inlet is used to maintain an inert atmosphere.

Reagent Addition: Anhydrous tetrahydrofuran (THF) is added to the flask, followed by the

dropwise addition of dicyclohexylamine via syringe.[1]

Cooling: The solution is cooled to 0 °C using an ice bath.

Deprotonation: A solution of n-butyllithium in hexanes is added slowly to the stirred

dicyclohexylamine solution.[3] The reaction is an acid-base reaction where n-butyllithium

deprotonates the amine.

Completion: The reaction mixture is typically stirred for a short period at 0 °C to ensure

complete formation of the lithium amide. The resulting solution of Lithium
dicyclohexylamide is then ready for use.

Critical Considerations:

The purity of the starting materials, dicyclohexylamine and n-butyllithium, is essential for

obtaining a pure product.[1]

All solvents must be anhydrous, and the entire procedure must be conducted under a strictly

inert atmosphere to prevent degradation of the product.[1][3]

Lithium dicyclohexylamide is a hazardous material and requires stringent safety precautions.
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Pyrophoric Nature: The solid form is spontaneously flammable in air.[3] Solutions are also

pyrophoric and will catch fire if exposed to air.[2]

Reactivity with Water: It reacts violently with water, releasing flammable gas.[2]

Corrosivity: It causes severe skin burns and serious eye damage.[2]

Personal Protective Equipment (PPE): Always use appropriate PPE, including flame-

retardant lab coats, safety glasses or face shields, and chemically resistant gloves.[8]

Inert Atmosphere: All transfers and reactions must be performed under an inert atmosphere

using techniques such as a glovebox or Schlenk line.[1]

Visualizing Key Processes and Structures
The following diagrams illustrate the synthesis, mechanism of action, and solution structure of

Lithium dicyclohexylamide.
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Caption: Synthesis of Lithium Dicyclohexylamide.
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Caption: General mechanism of ketone deprotonation by LDA.

Caption: Dimeric aggregation of LDA in THF solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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